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Materials: DATB and TATB
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Introduction:

This document provides detailed application notes and protocols for the synthesis of 1,3-

diamino-2,4,6-trinitrobenzene (DATB) and 1,3,5-triamino-2,4,6-trinitrobenzene (TATB). These

energetic materials are of significant interest due to their high thermal stability and insensitivity

to shock, making them valuable in various applications. The following sections detail several

synthetic routes, offering a comparative analysis of methodologies, quantitative data, and

experimental procedures.

Synthesis of 1,3,5-Triamino-2,4,6-trinitrobenzene
(TATB)
TATB is a powerful and remarkably insensitive high explosive. Several synthetic pathways have

been developed, each with distinct advantages and challenges.

Route 1: From 1,3,5-Trichlorobenzene (TCB)
This traditional method involves the nitration of 1,3,5-trichlorobenzene followed by amination.
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Experimental Protocol:

Step 1: Nitration of 1,3,5-Trichlorobenzene to 1,3,5-Trichloro-2,4,6-trinitrobenzene (TCTNB)

In a reaction vessel, combine 1,3,5-trichlorobenzene with a mixture of oleum (25-30%) and

an excess of 90-95% nitric acid.[1][2]

Heat the mixture to 150°C with vigorous stirring for 2.5 hours.[1][2]

After the reaction is complete, quench the mixture by carefully pouring it into water.

Isolate the solid product, 1,3,5-trichloro-2,4,6-trinitrobenzene (TCTNB), by filtration. The

reported yield is approximately 91% with 89% purity.[1][2]

Step 2: Amination of TCTNB to TATB

Dissolve the TCTNB intermediate in toluene.

Introduce ammonia gas into the solution at 150°C to facilitate the amination process.[3][4]

The TATB product precipitates from the solution.

Filter and wash the product to remove impurities, primarily ammonium chloride.[1][2]

Quantitative Data Summary:

Parameter Value Reference

TCTNB Yield 91% [1][2]

TCTNB Purity 89% [1][2]

Logical Relationship Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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